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Compound of Interest

Compound Name: ML365

Cat. No.: B15586086 Get Quote

ML365 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability, storage, and handling of ML365. It includes

troubleshooting guides and frequently asked questions to ensure successful experimental

outcomes.

Stability and Storage Conditions
Proper storage of ML365 is critical to maintain its integrity and activity. Below are the

recommended storage conditions for ML365 in both solid and solution forms.

Storage of Solid ML365
Storage Temperature Shelf Life Notes

+4°C As specified by the supplier
Suitable for short-term storage.

[1]

-20°C Up to 3 years
Recommended for long-term

storage of the powder.[2]

2-8°C As specified by the supplier
An alternative for short to

medium-term storage.[3][4]

Storage of ML365 Stock Solutions
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The stability of ML365 in solution is dependent on the solvent and storage temperature. It is

highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]

Solvent Storage Temperature Shelf Life

DMSO -80°C Up to 2 years[5]

DMSO -20°C Up to 1 year[5]

Ethanol -80°C Up to 1 year (inferred)

Ethanol -20°C Up to 1 month[2]

Note: For in vivo experiments, it is recommended to prepare fresh working solutions on the

same day of use.[5]

Solubility Data
The solubility of ML365 can vary depending on the solvent. The following table summarizes the

solubility of ML365 in common laboratory solvents.

Solvent Concentration

DMSO ≥ 100 mM[1]

Ethanol 50 mM[1]

DMF 20 mg/mL[6]

DMSO:PBS (pH 7.2) (1:5) 0.1 mg/mL[6][7]

Frequently Asked Questions (FAQs)
Q1: How should I prepare a stock solution of ML365?

A1: To prepare a stock solution, dissolve ML365 powder in an appropriate solvent such as

DMSO or ethanol to the desired concentration. For example, to make a 10 mM stock solution in

DMSO, add the appropriate volume of DMSO to your vial of ML365 powder. Ensure the powder
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is completely dissolved by vortexing. If you notice any precipitation, gentle warming and/or

sonication can be used to aid dissolution.[5]

Q2: My ML365 solution has precipitated after storage. What should I do?

A2: Precipitation can occur if the solubility limit is exceeded at a lower temperature. To

redissolve the compound, you can gently warm the solution and vortex or sonicate it until the

precipitate dissolves.[5] To prevent this in the future, consider storing your stock solution in

smaller aliquots to avoid repeated freeze-thaw cycles and ensure the storage temperature is

appropriate for the solvent used.

Q3: Is ML365 stable in aqueous media for cell-based assays?

A3: ML365 has been shown to be stable in aqueous solutions. A study demonstrated that

100% of ML365 remained after 48 hours in a 1:1 solution of PBS and acetonitrile at pH 7.4.[8]

However, for cell-based assays, it is always best practice to prepare fresh working solutions

from your stock solution for each experiment to ensure consistent results.

Q4: What is the recommended final concentration of DMSO in my cell culture medium?

A4: To avoid solvent toxicity in cell-based assays, the final concentration of DMSO should be

kept as low as possible, typically below 0.5%. It is crucial to include a vehicle control (medium

with the same concentration of DMSO without ML365) in your experiments to account for any

effects of the solvent on the cells.

Troubleshooting Guides
Issue 1: Inconsistent or No Compound Activity
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Potential Cause Troubleshooting Steps

Improper Storage

Ensure ML365 powder and stock solutions are

stored at the recommended temperatures and

protected from light. Avoid repeated freeze-thaw

cycles by preparing aliquots.

Incorrect Solution Preparation

Verify calculations for preparing stock and

working solutions. Ensure the compound is fully

dissolved.

Cell Health

Use healthy, actively dividing cells for your

experiments. Ensure cell density is consistent

across experiments.

Assay Conditions

Optimize incubation time and other assay

parameters. Ensure all other reagents are fresh

and properly prepared.

Issue 2: High Background Signal in Assays
Potential Cause Troubleshooting Steps

Compound Precipitation

Visually inspect your working solution for any

precipitate before adding it to the assay. If

precipitation is observed, refer to the

troubleshooting steps for solubility issues.

Solvent Effects

Ensure the final solvent concentration is not

causing cellular stress or interfering with the

assay readout. Always include a vehicle control.

Off-Target Effects

At high concentrations, ML365 may exhibit off-

target effects. Perform dose-response

experiments to determine the optimal

concentration range.

Experimental Protocols
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Preparation of ML365 Working Solution for In Vivo
Studies
This protocol provides a method for preparing ML365 for administration in animal models.

Materials:

ML365 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Procedure:

Prepare a stock solution of ML365 in DMSO (e.g., 30 mg/mL).

For a 1 mL final working solution, take 100 µL of the ML365 DMSO stock solution.

Add the DMSO stock to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of saline to reach a final volume of 1 mL and mix well.[5]

Note: This formulation results in a final solvent composition of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.

Signaling Pathways and Experimental Workflows
ML365 Inhibition of TASK-1 Signaling Pathway
ML365 is a potent and selective inhibitor of the TASK-1 (KCNK3) potassium channel. The

inhibition of this channel leads to membrane depolarization, which can affect various cellular

processes.
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Click to download full resolution via product page

ML365 inhibits the TASK-1 potassium channel.

ML365 Inhibition of TWIK2 and the NLRP3
Inflammasome Pathway
Recent studies have shown that ML365 also inhibits the TWIK2 potassium channel, which

plays a crucial role in the activation of the NLRP3 inflammasome.
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ML365 inhibits TWIK2-mediated NLRP3 inflammasome activation.
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Experimental Workflow: Thallium Influx Assay
The thallium influx assay is a common method to screen for inhibitors of potassium channels.

Thallium Influx Assay Workflow

1. Plate cells expressing
the target K+ channel

2. Load cells with a
thallium-sensitive dye

3. Pre-incubate cells
with ML365 or vehicle

4. Add thallium-containing
stimulus buffer

5. Measure fluorescence
over time

6. Analyze data to
determine IC50

Click to download full resolution via product page

A typical workflow for a thallium influx assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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